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Compound of Interest

Compound Name: 2,5-Difluoropyridine

Cat. No.: B1303130

An In-depth Technical Guide to the Safe Handling of 2,5-Difluoropyridine for Research and
Development

Introduction

2,5-Difluoropyridine is a fluorinated pyridine derivative utilized as a key intermediate in the
synthesis of pharmaceuticals and other complex molecules.[1][2] Its unique chemical
properties, stemming from the electron-withdrawing nature of the fluorine atoms, make it a
valuable building block in medicinal chemistry and materials science.[1] However, like many
fluorinated organic compounds, 2,5-Difluoropyridine presents specific health and safety
hazards that necessitate rigorous handling precautions. This guide provides a comprehensive
overview of its safety profile, handling procedures, and emergency responses, tailored for
researchers, scientists, and drug development professionals.

Physicochemical and Safety Data

A thorough understanding of the physical and chemical properties of 2,5-Difluoropyridine is
foundational to its safe handling. The following tables summarize key quantitative data sourced
from various safety data sheets.

Table 1: Physical and Chemical Properties of 2,5-Difluoropyridine
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Property Value References
CAS Number 84476-99-3 [3]
Molecular Formula CsHsF2N [3]
Molecular Weight 115.08 g/mol [3]
Appearance Colorless liquid [4115]
N , 113.1°Cto 115 °C at 760
Boiling Point [21[41[5]
mmHg
Melting Point -33°C [2][5]
Density 1.263 - 1.274 g/mL at 25 °C [3114]
Flash Point 22.2 °C to 24 °C (closed cup) [3][4]
Refractive Index n20/D 1.445 - 1.446 [3114]
Table 2: GHS Hazard Classification and Statements
Classification Code Description References
o Flammable liquid and
Flammable Liquids H226 [61[71[8]
vapor
Skin L
) o H315 Causes skin irritation [61[71[8]
Corrosion/Irritation
Serious Eye Causes serious eye
- H319 N [61[71[8]
Damage/Irritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single H335 T [61[71[8]
irritation
Exposure)
Signal Word - Warning [6][7]

GHS Pictograms

GHSO02 (Flame),
GHSO07 (Exclamation
Mark)

[415](6]
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Detailed Handling and Storage Protocols

Adherence to strict protocols is mandatory to minimize exposure and ensure a safe laboratory
environment.

Engineering Controls

« Ventilation: All work with 2,5-Difluoropyridine must be conducted in a properly functioning
certified laboratory chemical fume hood.[9][10] Ensure adequate ventilation to keep airborne
concentrations below exposure limits.[7]

o Safety Equipment: An emergency eyewash station and safety shower must be readily
accessible, within a ten-second travel distance (approximately 50 feet) of the work area.[9]

e Ignition Sources: Due to its low flash point, all sources of ignition, including open flames, hot
surfaces, and sparks, must be strictly excluded from the handling area.[7][11] Use explosion-
proof electrical and lighting equipment.[7][11] Ground and bond containers and receiving
equipment to prevent static discharge.[7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against direct exposure.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale and References

) Protects against splashes and
) Chemical safety goggles or a )
Eye/Face Protection vapors that cause serious eye

face shield. o
irritation.[6][10][11]

Provides a barrier against skin
Skin Protection Flame-retardant lab coat. contact and protects from fire
hazards.[10]

Prevents skin irritation upon

o contact.[6][10] Gloves must be
) Nitrile or neoprene gloves. )
Hand Protection ) inspected before use and
Latex is not recommended. )
disposed of properly after

handling.[6]

Use a NIOSH (US) or CEN

(EV) approved respirator with o )
_ , Protects against inhalation of
) ) appropriate cartridges (e.g., i
Respiratory Protection _ o vapors, which may cause
OV/AG/P99) if ventilation is

i ) respiratory irritation.[6][7]
inadequate or for higher-level

exposure.

Storage and Incompatibilities

» Storage Conditions: Store in a cool, dry, and well-ventilated area in a tightly sealed container.
[6][7][9] Keep away from heat, sparks, and direct sunlight.[7][9] The storage area should be
designated for flammable liquids.[3]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and alkali metals.[7][12]

Standard Operating Procedure for Laboratory
Handling

The following protocol outlines a generalized workflow for handling 2,5-Difluoropyridine in a
research setting.
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Objective: To provide a step-by-step procedure for the safe use of 2,5-Difluoropyridine,
minimizing risk to personnel and the environment.

Methodology:

e Pre-Handling Assessment:

o Review the Safety Data Sheet (SDS) thoroughly before starting any new procedure.[9]

o Conduct a formal hazard assessment for the specific experiment.

o Ensure all necessary engineering controls and PPE are available and in good working
order.

e Preparation of Work Area:

o Designate a specific area within a chemical fume hood for the handling of 2,5-
Difluoropyridine.[10]

o Ensure the work surface is clean and uncluttered.[13]

o Keep a spill kit appropriate for flammable liquids readily available.[14]

e Handling and Dispensing:

o Don all required PPE as specified in Table 3.

o Ground and bond the primary container and receiving vessel to prevent static electricity
buildup.[7]

o Slowly transfer the required amount of the liquid. Avoid splashing.

o Keep containers tightly closed when not in use to prevent the escape of flammable vapors.
[71[10]

e Post-Handling Procedures:
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o Wash hands and any exposed skin thoroughly with soap and water after handling is
complete.[1][6][13]

o Decontaminate all equipment and the work area.

o Properly dispose of contaminated gloves and other disposable materials as hazardous
waste.[6]

e Waste Disposal:

o Collect all waste containing 2,5-Difluoropyridine in a designated, properly labeled, and
sealed hazardous waste container.[9]

o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[6]
Do not allow the product to enter drains.[6]

Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an accidental exposure or spill.

Table 4: Emergency Response and First-Aid Measures
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Exposure Route

Procedure

References

Inhalation

Move the person to fresh air. If
breathing is difficult or stops,
provide artificial respiration.
Seek immediate medical

attention.

[6107][11]

Skin Contact

Immediately remove all
contaminated clothing. Flush
the affected skin with plenty of
soap and water for at least 15
minutes. If skin irritation
persists, seek medical

attention.

(10711 1]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Seek immediate medical

attention.

[6107][11]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[6]L7]

Fire

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide as

extinguishing media.

[6]7]

Accidental Release

Evacuate personnel. Remove
all ignition sources and ensure
adequate ventilation. Wearing
full PPE, contain the spill using
an inert absorbent material

[6I11][14]
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(e.g., sand, vermiculite).
Collect the material in a
suitable, closed container for

disposal.

Logical Workflow for Safe Chemical Handling

The following diagram illustrates the lifecycle of handling a hazardous chemical like 2,5-
Difluoropyridine in a laboratory setting, emphasizing the continuous cycle of planning,
execution, and response.

1. Preparation & Planning

Risk Assessment « | Select Controls
(Review SDS) - (Hood, PPE)

2. Execution

#1 Chemical Handling | Waste Collection
& Storage

| A

Contain & Collect

Final Waste
Disposal

If spill occurs

|
|
1
|
3. Response & Disp:osal
\ i
1
1
|
|
|
|

_______________________ > Spill & Emergency
Response

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2,5-Difluoropyridine.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1303130?utm_src=pdf-body
https://www.benchchem.com/product/b1303130?utm_src=pdf-body
https://www.benchchem.com/product/b1303130?utm_src=pdf-body-img
https://www.benchchem.com/product/b1303130?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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